Cas no 1807095-65-3 (Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate
• CAS No: 1807095-65-3
• MF: C₁₁H₁₂F₂INO₂
• MW: 355.119762420654
• CID: 4893704
• Update Time: 2025-10-23

Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate

• Inchi： 1S/C11H12F2INO2/c1-3-17-8(16)4-7-5-15-11(14)6(2)9(7)10(12)13/h5,10H,3-4H2,1-2H3
• InChI Key： ZJGFITFWLAIGOK-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(C(F)F)=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate

Research Brief on Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate (CAS: 1807095-65-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate (CAS: 1807095-65-3) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the difluoromethyl group enhances metabolic stability, while the iodo substituent offers a handle for further functionalization via cross-coupling reactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate as a precursor for the synthesis of novel pyridine-based kinase inhibitors. The study demonstrated that the compound could be efficiently converted into a series of derivatives exhibiting potent inhibitory activity against EGFR and VEGFR2 kinases, which are critical targets in cancer therapy. The difluoromethyl group was found to significantly improve the compounds' pharmacokinetic properties, including oral bioavailability and half-life, compared to their non-fluorinated counterparts.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used to develop a new class of antimicrobial agents. The researchers synthesized a library of pyridine derivatives using Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate as a key building block. Several derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compounds' ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in cell wall biosynthesis.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. A 2022 paper in Organic Letters detailed a palladium-catalyzed cross-coupling reaction using Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate, which enabled the efficient introduction of various aryl and heteroaryl groups at the 2-position of the pyridine ring. This methodology has been adopted by several research groups for the rapid diversification of pyridine scaffolds in drug discovery programs.

Ongoing research continues to explore the potential of Ethyl 4-(difluoromethyl)-2-iodo-3-methylpyridine-5-acetate in other therapeutic areas. Preliminary data from unpublished studies suggest its utility in the development of CNS-targeted drugs, owing to the ability of the difluoromethyl group to enhance blood-brain barrier penetration. As the compound becomes more widely available through commercial suppliers, its adoption in pharmaceutical research is expected to grow significantly in the coming years.